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molecular formula C31H29ClO7 B8432038 p-Methoxybenzyl 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoate

p-Methoxybenzyl 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoate

Cat. No. B8432038
M. Wt: 549.0 g/mol
InChI Key: BLMPZJKOKXVFSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05143910

Procedure details

2-Chloro-3,4-dihydroxybenzoic acid is p-methoxybenzylated with potassium carbonate and p-methoxybenzyl bromide in dimethylformamide to give p-methoxybenzyl 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoate. This is hydrolyzed with sodium hydroxide to give 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoic acid.
Name
2-Chloro-3,4-dihydroxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
p-methoxybenzyl bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
p-methoxybenzyl 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoate

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:10]([OH:11])=[C:9]([OH:12])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[C:13](=[O:16])([O-])[O-].[K+].[K+].[CH3:19][O:20][C:21]1[CH:28]=[CH:27][C:24]([CH2:25]Br)=[CH:23][CH:22]=1>CN(C)C=O>[Cl:1][C:2]1[C:10]([O:11][CH2:25][C:24]2[CH:27]=[CH:28][C:21]([O:20][CH3:19])=[CH:22][CH:23]=2)=[C:9]([O:12][CH2:4][C:3]2[CH:7]=[CH:8][C:9]([O:16][CH3:13])=[CH:10][CH:2]=2)[CH:8]=[CH:7][C:3]=1[C:4]([O:6][CH2:25][C:24]1[CH:27]=[CH:28][C:21]([O:20][CH3:19])=[CH:22][CH:23]=1)=[O:5] |f:1.2.3|

Inputs

Step One
Name
2-Chloro-3,4-dihydroxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=O)O)C=CC(=C1O)O
Step Two
Name
potassium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
p-methoxybenzyl bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=CC=C(CBr)C=C1
Step Four
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
p-methoxybenzyl 2-chloro-3,4-bis(p-methoxybenzyloxy)benzoate
Type
product
Smiles
ClC1=C(C(=O)OCC2=CC=C(C=C2)OC)C=CC(=C1OCC1=CC=C(C=C1)OC)OCC1=CC=C(C=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.